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Compound of Interest

Compound Name: (+)-Catechin Hydrate

Cat. No.: B196163

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used, simple, and rapid
spectrophotometric method for determining the antioxidant capacity of various compounds.[1]
The principle of the assay is based on the ability of an antioxidant to donate a hydrogen atom
or an electron to the stable DPPH radical. DPPH is a dark-colored crystalline powder that forms
a stable free radical in solution.[1] When reduced by an antioxidant, the deep violet color of the
DPPH radical solution turns to a pale yellow, non-radical form, DPPH-H.[2] This change in color
Is measured by a decrease in absorbance at a wavelength of approximately 517 nm.[1] The
degree of discoloration is stoichiometric to the number of electrons or hydrogen atoms
captured and is indicative of the radical scavenging potential of the antioxidant compound.[3]
(+)-Catechin Hydrate, a well-known flavonoid found in tea, fruits, and vegetables, possesses
significant antioxidant properties due to its molecular structure, which allows it to act as a
potent free radical scavenger.[3][4] This application note provides a detailed protocol for
qguantifying the antioxidant activity of (+)-Catechin Hydrate using the DPPH assay.

Reaction Mechanism

The primary mechanism involves the transfer of a hydrogen atom from the hydroxyl groups of
the (+)-Catechin Hydrate molecule to the DPPH radical. This neutralizes the radical and
results in the formation of the stable, yellow-colored diphenylpicrylhydrazine.
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Reactants Products

Hydrogen Atom (He)
(+)-Catechin Hydrate _____Donation____
(Antioxidant)

DPPH-H

DPP Reduction |
1 (Yellow, Reduced Form)

Oxidation

Catechine
(Oxidized Radical)

1. Prepare Solutions
- DPPH (0.1 mM)
- (+)-Catechin Standards
- Control (Solvent)

2. Pipette into 96-Well Plate
- 100 pL Catechin/Control per well

3. Add DPPH Reagent
- 100 puL DPPH to each well

4. Incubate
- 30 minutes in the dark
- Room Temperature

5. Measure Absorbance
- Spectrophotometer at 517 nm

6. Analyze Data
- Calculate % Inhibition
- Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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